Cas no 100-76-5 (Quinuclidine)
Quinuclidine structure
Product name:Quinuclidine
Quinuclidine Chemical and Physical Properties
Names and Identifiers
-
- Quinuclidine
- 1-Azabicyclo[2.2.2]octane
- CHINUCLIDIN QUINUCLIDINE 1-AZABICYCLO[2.2.2]OCTANE
- ABCO
- Chinuclidin
- 1,4-ethanopiperidine
- 1,4-ETHYLENEPIPERIDINE
- 1-Azabicyclo[2.2.2]octan
- 1,4-ethylidinepiperidine
- 4-Azabicyclo[2.2.2]octane
- Quinuclidine, 97+%
- 1-Azabicyclo(2.2.2)octane
- XFX99FC5VI
- SBYHFKPVCBCYGV-UHFFFAOYSA-N
- quinuclidine,1-Azabicyclo[2.2.2]octane
- quinuclidinehydrochloride
- Quinuclidine, 97%
- azabicyclo[2.2.2]octane
- DSSTox_RID_97282
- DSSTox_CID_31396
- DSSTox_GSID_57607
- 1-azabicyclo[2,2,2]octane
- 1-Azo
- QUINUCLIDINE [MI]
- AKOS015840987
- Quinuclidines
- UNII-XFX99FC5VI
- InChI=1/C7H13N/c1-4-8-5-2-7(1)3-6-8/h7H,1-6H
- NCGC00253728-01
- DTXCID0031396
- EINECS 202-887-1
- CHEMBL1209648
- CS-W013663
- Q0062
- CHEBI:38420
- Q1864086
- MFCD00006690
- DTXSID2057607
- AS-31127
- CAS-100-76-5
- 100-76-5
- J-000219
- SR-01000944922-1
- Tox21_113847
- SY046764
- SCHEMBL18960
- AMY22548
- 1-Azoniabicyclo[2.2.2]Octane
- BRD-K84257395-001-01-1
- PDSP2_000403
- NSC-168431
- SCHEMBL11328296
- BDBM50416495
- A903281
- NS00023002
- 4-nitrophenylacrylate
- SR-01000944922
- FT-0631529
- PDSP1_000405
- SCHEMBL25118167
- 1-azabicyclo(2.2.2)octane;quinuclidine
- DB-007846
- 1-azabicyclo[2.2.2]octane;quinuclidine
- 4-Azabicyclo(2.2.2)octane
-
- MDL： MFCD00006690
- Inchi： 1S/C7H13N/c1-4-8-5-2-7(1)3-6-8/h7H,1-6H2
- InChI Key： SBYHFKPVCBCYGV-UHFFFAOYSA-N
- SMILES： N12CCC(CC1)CC2
Computed Properties
- Exact Mass: 111.10500
- Monoisotopic Mass: 111.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.4
- Tautomer Count: nothing
- Topological Polar Surface Area: 3.2
Experimental Properties
- Color/Form: White to yellowish crystalline powder
- Density: 0.8928 (rough estimate)
- Melting Point: 157-160 °C (lit.)
- Boiling Point: 198.35°C (rough estimate)
- Flash Point: STABILITY
- Refractive Index: 1.4500 (estimate)
- Solubility: H2O: very slightly soluble
- Water Partition Coefficient: Soluble in alcohol, diethyl ether, water and organic solvents.
- PSA: 3.24000
- LogP: 1.04000
- Vapor Pressure: 1.5 mmHg ( 20 °C)
- Merck: 8081
- Sensitiveness: Air Sensitive
Quinuclidine Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H301-H310-H315-H318
- Warning Statement： P280-P301 + P310-P302 + P350-P305 + P351 + P338-P310
- Hazardous Material transportation number：UN 2811 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 24/25-38-41
- Safety Instruction： S26; S36/37/39; S45
- FLUKA BRAND F CODES：2-10
- RTECS：CL5594625
-
Hazardous Material Identification：
- Packing Group：III
- HazardClass：8
- TSCA：Yes
- Hazard Level：8
- Packing Group：III
- Safety Term：8
- Risk Phrases：R24/25; R38; R41
- PackingGroup：II
Quinuclidine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Q990085-5g |
Quinuclidine |
100-76-5 | 5g |
$242.00 | 2023-05-17 | ||
| Enamine | EN300-170612-5.0g |
1-azabicyclo[2.2.2]octane |
100-76-5 | 5.0g |
$514.0 | 2023-02-17 | ||
| Enamine | EN300-170612-10.0g |
1-azabicyclo[2.2.2]octane |
100-76-5 | 10.0g |
$647.0 | 2023-02-17 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY046764-0.25g |
Quinuclidine |
100-76-5 | ≥97% | 0.25g |
¥42.00 | 2024-07-10 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY046764-100g |
Quinuclidine |
100-76-5 | ≥97% | 100g |
¥9451.00 | 2024-07-10 | |
| abcr | AB352162-250 mg |
Quinuclidine, 97%; . |
100-76-5 | 97% | 250 mg |
€80.40 | 2023-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Q45890-250mg |
Quinuclidine |
100-76-5 | 250mg |
¥168.0 | 2021-09-08 | ||
| Enamine | EN300-170612-2.5g |
1-azabicyclo[2.2.2]octane |
100-76-5 | 2.5g |
$406.0 | 2023-09-20 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY046764-10g |
Quinuclidine |
100-76-5 | ≥97% | 10g |
¥1132.90 | 2024-07-10 | |
| abcr | AB352162-5 g |
Quinuclidine, 97%; . |
100-76-5 | 97% | 5 g |
€228.60 | 2023-07-19 |
Quinuclidine Related Literature
-
1. Cross-coupling reactions in Cinchona alkaloid chemistry: aryl-substituted and dimeric quinine, quinidine, as well as quincorine and quincoridine derivativesJens Frackenpohl,Wilfried M. Braje,H. Martin R. Hoffmann Cinchona alkaloid chemistry: aryl-substituted and dimeric quinine quinidine as well as quincorine and quincoridine derivatives. Jens Frackenpohl Wilfried M. Braje H. Martin R. Hoffmann J. Chem. Soc. Perkin Trans. 1 2001 47
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2. Nucleophilic catalysis with rearrangement. The reactivity of pseudoaromatic compounds. Part VII. The 1-azabicyclo[2,2,2]octane-catalysed reaction of 2-iodocyclohepta-2,4,6-trien-1-one with piperidineGino Biggi,Francesco Del Cima,Francesco Pietra J. Chem. Soc. Perkin Trans. 2 1972 1424
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Marko Dunatov,Andreas Pu?kari?,Luka Pavi?,Zoran ?tefani?,Lidija Andro? Dubraja J. Mater. Chem. C 2022 10 8024
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Marko Dunatov,Andreas Pu?kari?,Luka Pavi?,Zoran ?tefani?,Lidija Andro? Dubraja J. Mater. Chem. C 2022 10 8024
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J. N. Ennis,P. C. Buxton Anal. Commun. 1996 33 261
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6. An unusual carbon–carbon bond scission reaction with molecular oxygen under mild conditions; formation of piperidines from 1-azabicyclo[2.2.2]octanesTimothy Norris,Dinos Santafianos,Jon Bordner J. Chem. Soc. Perkin Trans. 1 1997 3679
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Surajit Maity,G. Naresh Patwari,S. Karthikeyan,Kwang S. Kim Phys. Chem. Chem. Phys. 2010 12 6150
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Francesco Pietra,Francesco Del Cima J. Chem. Soc. D 1970 297
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9. The synthesis of 5- and 6-substituted quinuclidine-3-carboxylic esters: intermediates for novel muscarinic ligandsRoger J. Snow,Raymond Baker,Richard H. Herbert,Ian J. Hunt,Kevin J. Merchant,John Saunders J. Chem. Soc. Perkin Trans. 1 1991 409
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Francesco Pietra,Francesco Del Cima J. Chem. Soc. D 1970 297
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:100-76-5)Quinuclidine
Purity:99%
Quantity:25g
Price ($):386.0